2-Hydroxy-1-[4-[2-[3-(trifluoromethoxy)phenyl]ethyl]piperazin-1-yl]ethanone

• IUPAC Name: 2-hydroxy-1-[4-[2-[3-(trifluoromethoxy)phenyl]ethyl]piperazin-1-yl]ethanone
• InChI: InChI=1S/C15H19F3N2O3/c16-15(17,18)23-13-3-1-2-12(10-13)4-5-19-6-8-20(9-7-19)14(22)11-21/h1-3,10,21H,4-9,11H2
• InChI Key: QRHNMXSMJRJGSX-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CCC2=CC(=CC=C2)OC(F)(F)F)C(=O)CO
• Molecular Formula: C15H19F3N2O3
• Molecular Weight: 332.32 g/mol

Description

2-Hydroxy-1-[4-[2-[3-(trifluoromethoxy)phenyl]ethyl]piperazin-1-yl]ethanone, also known as TFME, is a chemical compound that has been widely studied for its potential applications in scientific research. This compound has been found to exhibit various biochemical and physiological effects, making it a promising candidate for further investigation.

Mechanism of Action

The mechanism of action of 2-Hydroxy-1-[4-[2-[3-(trifluoromethoxy)phenyl]ethyl]piperazin-1-yl]ethanone is not yet fully understood, but it is thought to involve the binding of the compound to specific sites on enzymes and receptors in the body. This binding can lead to changes in the activity of these molecules, which in turn can affect various physiological processes.
Biochemical and Physiological Effects:
2-Hydroxy-1-[4-[2-[3-(trifluoromethoxy)phenyl]ethyl]piperazin-1-yl]ethanone has been found to exhibit various biochemical and physiological effects, including the inhibition of monoamine oxidase activity, the modulation of neurotransmitter release, and the regulation of gene expression. These effects make 2-Hydroxy-1-[4-[2-[3-(trifluoromethoxy)phenyl]ethyl]piperazin-1-yl]ethanone a promising candidate for further investigation in a variety of research areas.

Advantages and Limitations for Lab Experiments

One advantage of 2-Hydroxy-1-[4-[2-[3-(trifluoromethoxy)phenyl]ethyl]piperazin-1-yl]ethanone is its ability to selectively modulate the activity of certain enzymes and receptors in the body, which can be useful in studying specific physiological processes. However, one limitation of 2-Hydroxy-1-[4-[2-[3-(trifluoromethoxy)phenyl]ethyl]piperazin-1-yl]ethanone is its relatively low potency compared to other compounds that target the same enzymes and receptors.

Future Directions

There are several potential future directions for research on 2-Hydroxy-1-[4-[2-[3-(trifluoromethoxy)phenyl]ethyl]piperazin-1-yl]ethanone. One area of interest is the development of more potent analogs of the compound that could be used in a variety of research applications. Additionally, further investigation into the mechanism of action of 2-Hydroxy-1-[4-[2-[3-(trifluoromethoxy)phenyl]ethyl]piperazin-1-yl]ethanone could lead to a better understanding of the physiological processes that it modulates. Finally, studies on the potential therapeutic applications of 2-Hydroxy-1-[4-[2-[3-(trifluoromethoxy)phenyl]ethyl]piperazin-1-yl]ethanone in various diseases could be an exciting area of future research.

Synthesis Methods

The synthesis of 2-Hydroxy-1-[4-[2-[3-(trifluoromethoxy)phenyl]ethyl]piperazin-1-yl]ethanone is typically achieved through a multi-step process involving the reaction of several reagents. One commonly used method involves the reaction of 3-(trifluoromethoxy)benzaldehyde with 1-(4-chlorobutyl)piperazine, followed by the addition of hydroxylamine hydrochloride and sodium acetate to yield the final product.

Scientific Research Applications

2-Hydroxy-1-[4-[2-[3-(trifluoromethoxy)phenyl]ethyl]piperazin-1-yl]ethanone has been studied extensively for its potential applications in scientific research. One key area of interest is its ability to modulate the activity of certain enzymes and receptors in the body. For example, 2-Hydroxy-1-[4-[2-[3-(trifluoromethoxy)phenyl]ethyl]piperazin-1-yl]ethanone has been found to inhibit the activity of the enzyme monoamine oxidase, which is involved in the breakdown of neurotransmitters such as dopamine and serotonin.